Cas no 2229118-44-7 (1-methyl-3-3-(trifluoromethoxy)phenyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-3-(trifluoromethoxy)phenyl-1H-pyrazol-5-amine
• CAS No: 2229118-44-7
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 6183419
• PubChem ID: 165850484
• Update Time: 2025-06-14

1-methyl-3-3-(trifluoromethoxy)phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-3-(trifluoromethoxy)phenyl-1H-pyrazol-5-amine
• 1-Methyl-3-(3-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine
• 2229118-44-7
• 1-methyl-3-[3-(trifluoromethoxy)phenyl]-1H-pyrazol-5-amine
• EN300-1947021

• Inchi： 1S/C11H10F3N3O/c1-17-10(15)6-9(16-17)7-3-2-4-8(5-7)18-11(12,13)14/h2-6H,15H2,1H3
• InChI Key： VDLUDFRTVQQMMC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 257.07759644g/mol
• Monoisotopic Mass: 257.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-3-3-(trifluoromethoxy)phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-methyl-3-(3-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine (CAS No. 2229118-44-7)

1-methyl-3-(3-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine (CAS No. 2229118-44-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse biological activities. With the increasing demand for novel bioactive molecules, this compound has become a focal point for researchers exploring its potential applications in drug discovery and crop protection.

The molecular structure of 1-methyl-3-(3-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine features a trifluoromethoxy group, which is known to enhance metabolic stability and lipophilicity—key factors in optimizing drug-like properties. This characteristic aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic profiles. The presence of the amine moiety further expands its utility as a building block for derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, the scientific community has shown growing interest in pyrazole derivatives due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Searches for "pyrazole-based drug candidates" and "trifluoromethoxy compounds in agrochemicals" have surged, reflecting the relevance of this compound in cutting-edge research. Its potential role in addressing global challenges, such as antimicrobial resistance and sustainable agriculture, further underscores its importance.

From a synthetic perspective, CAS No. 2229118-44-7 is often explored for its reactivity in cross-coupling reactions and nucleophilic substitutions. These transformations are critical for developing targeted therapies and precision agrochemicals. The compound’s compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, positions it as a valuable asset in high-throughput screening platforms.

Environmental and regulatory considerations also play a pivotal role in the adoption of 1-methyl-3-(3-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine. Researchers are increasingly investigating its biodegradability and ecotoxicological profile to ensure compliance with green chemistry principles. This aligns with the rising popularity of search terms like "sustainable chemical synthesis" and "eco-friendly agrochemical intermediates," highlighting the compound’s alignment with industry trends.

In conclusion, 1-methyl-3-(3-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine (CAS No. 2229118-44-7) represents a promising candidate for multidisciplinary applications. Its structural features, combined with evolving research priorities, make it a compound of enduring interest in both academic and industrial settings. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to advancements in healthcare and agriculture.